Cas no 390388-87-1 (2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid)
390388-87-1 structure
Product Name:2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid
CAS No:390388-87-1
MF:C6H4F6O2
MW:222.085183143616
MDL:MFCD16990758
CID:1498216
PubChem ID:50990535
Update Time:2025-04-21
2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylic acid, 2,2-bis(trifluoromethyl)-
- 2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid
- 2,2-Bis(trifluoromethyl)cyclopropane-1-carboxylic acid, 98%
- MFCD16990758
- 390388-87-1
- EN300-89610
- 2,2-bis(trifluoromethyl)cyclopropane-1-carboxylicacid
-
- MDL: MFCD16990758
- Inchi: 1S/C6H4F6O2/c7-5(8,9)4(6(10,11)12)1-2(4)3(13)14/h2H,1H2,(H,13,14)
- InChI Key: CNINSNRRLKFOBX-UHFFFAOYSA-N
- SMILES: FC(C1(C(F)(F)F)CC1C(=O)O)(F)F
Computed Properties
- Exact Mass: 222.01152
- Monoisotopic Mass: 222.012
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.3A^2
- XLogP3: 2.2
Experimental Properties
- PSA: 37.3
2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB277821-1 g |
2,2-Bis(trifluoromethyl)cyclopropane-1-carboxylic acid, 98%; . |
390388-87-1 | 98% | 1g |
€490.00 | 2023-04-26 | |
| abcr | AB277821-5 g |
2,2-Bis(trifluoromethyl)cyclopropane-1-carboxylic acid, 98%; . |
390388-87-1 | 98% | 5g |
€1090.00 | 2023-04-26 | |
| Enamine | EN300-89610-0.05g |
2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid |
390388-87-1 | 0.05g |
$768.0 | 2023-09-01 | ||
| Enamine | EN300-89610-0.1g |
2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid |
390388-87-1 | 0.1g |
$804.0 | 2023-09-01 | ||
| Enamine | EN300-89610-0.25g |
2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid |
390388-87-1 | 0.25g |
$840.0 | 2023-09-01 | ||
| Enamine | EN300-89610-0.5g |
2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid |
390388-87-1 | 0.5g |
$877.0 | 2023-09-01 | ||
| Enamine | EN300-89610-1.0g |
2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid |
390388-87-1 | 1.0g |
$1636.0 | 2023-02-11 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3233-100MG |
2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid |
390388-87-1 | 95% | 100MG |
¥ 1,920.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3233-250MG |
2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid |
390388-87-1 | 95% | 250MG |
¥ 3,075.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBZ3233-500MG |
2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid |
390388-87-1 | 95% | 500MG |
¥ 5,121.00 | 2023-04-13 |
2,2-bis(trifluoromethyl)cyclopropane-1-carboxylic acid Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids
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